2,3-Bis[(N-3-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,3-Bis[(N-3-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide (N-3-CMBNiBr2) is a coordination compound that has been studied for its potential applications in science. It is a complex inorganic compound containing a nickel atom in the middle of two bromide ions and two imines. The compound has been studied for its use in various scientific experiments, including catalysis, electrochemistry, and photochemistry.
Scientific Research Applications
2,3-Bis[(N-3-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide has been studied for its potential applications in a variety of scientific experiments. It has been used as a catalyst in organic synthesis and for electrochemical studies. In addition, it has been used as a photosensitizer for photochemical studies.
Mechanism of Action
The mechanism of action of 2,3-Bis[(N-3-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide is not yet fully understood. However, it is thought to involve the formation of a nickel-bromide complex on the surface of the compound. This complex is thought to be responsible for catalysis, electrochemistry, and photochemical reactions.
Biochemical and Physiological Effects
2,3-Bis[(N-3-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide has not been studied for its potential biochemical or physiological effects. Therefore, it is not known whether it has any effects on the human body.
Advantages and Limitations for Lab Experiments
The main advantage of using 2,3-Bis[(N-3-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide in laboratory experiments is its stability. It is not easily affected by changes in temperature or pH, making it ideal for use in a variety of experiments. However, the compound is not soluble in water, making it difficult to use in experiments that require aqueous solutions.
Future Directions
There are a number of potential future directions for research on 2,3-Bis[(N-3-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide. These include further investigation into its mechanism of action, development of new applications for the compound, and investigation into its potential biochemical and physiological effects. Additionally, research could be conducted into the synthesis of new compounds based on the structure of 2,3-Bis[(N-3-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide. Finally, more research could be conducted into the potential of using 2,3-Bis[(N-3-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide as a catalyst in organic synthesis.
Synthesis Methods
2,3-Bis[(N-3-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide can be synthesized by a two-step procedure. First, the nickel precursor, nickel(II) chloride hexahydrate, is reacted with 2,3-bis(N-3-chloro-2-methylphenyl)iminobutane to form the nickel complex. The second step involves the addition of bromide ions to the nickel complex to form the desired product.
properties
IUPAC Name |
2-N,3-N-bis(3-chloro-2-methylphenyl)butane-2,3-diimine;dibromonickel |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18Cl2N2.2BrH.Ni/c1-11-15(19)7-5-9-17(11)21-13(3)14(4)22-18-10-6-8-16(20)12(18)2;;;/h5-10H,1-4H3;2*1H;/q;;;+2/p-2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MDWHOORJZCZFJQ-UHFFFAOYSA-L |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)N=C(C)C(=NC2=C(C(=CC=C2)Cl)C)C.[Ni](Br)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18Br2Cl2N2Ni |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301333948 |
Source
|
Record name | 2,3-Bis[(N-3-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301333948 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
551.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,3-Bis[(N-3-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide | |
CAS RN |
541517-06-0 |
Source
|
Record name | 2,3-Bis[(N-3-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301333948 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.